Cas no 42855-38-9 ( )
structure
Product Name:
CAS No:42855-38-9
MF:C21H34O3
MW:334.49286699295
CID:928505
PubChem ID:293328
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- NSC159851
- NSC-159851
- 42855-38-9
- NSC-159850
- methyl 8,9-epoxypimaran-18-oate
- 42855-40-3
- NSC159850
- DTXSID00303664
-
-
- Inchi： 1S/C21H34O3/c1-6-17(2)12-13-21-19(4)10-7-9-18(3,16(22)23-5)15(19)8-11-20(21,14-17)24-21/h15H,6-14H2,1-5H3
- InChI Key： ZYTYEZCKOXKTLX-UHFFFAOYSA-N
- SMILES： O1C23CC(C)(CC)CCC12C1(C)CCCC(C(=O)OC)(C)C1CC3
Computed Properties
- Exact Mass: 334.251
- Monoisotopic Mass: 334.251
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 573
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 38.8Ų
Experimental Properties
- Density: 1.07g/cm3
- Boiling Point: 404.4ºC at 760 mmHg
- Flash Point: 171.2°C
- Refractive Index: 1.522
- LogP: 4.87390
Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
42855-38-9 ( ) Related Products
- 380487-65-0(alpha-Epoxydihydroartemisinic acid)
- 42711-78-4(3-(Acetyloxy)-1-adamantanecarboxylic Acid)
- 41088-52-2(3,4-Epoxycyclohexanecarboxylate Methyl Ester)
- 122661-59-0(Ethyl 3-hydroxyadamantane-1-carboxylate)
- 68435-07-4(Methyl 3-hydroxyadamantane-1-carboxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
